Cas no 436089-02-0 (N-(5-amino-2-methylphenyl)propanamide)

• Product Name: N-(5-amino-2-methylphenyl)propanamide
• CAS No: 436089-02-0
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 1070899
• PubChem ID: 821314
• Update Time: 2025-04-20

N-(5-amino-2-methylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(5-Amino-2-methylphenyl)propionamide
• N-(5-Amino-2-methylphenyl)propanamide
• N-(5-amino-2-methylphenyl)propanamide(SALTDATA: FREE)
• AC1LGHC7
• AG-690
• ARONIS023466
• N-(3-amino-6-methylphenyl)propanamide
• Oprea1_486303
• Oprea1_817184
• BBL023397
• 436089-02-0
• DTXSID70356304
• PCPHNZHVBNIIAM-UHFFFAOYSA-N
• MFCD02224954
• AG-690/40750132
• CS-0312839
• AKOS000101941
• N-(5-amino-2-methyl-phenyl)propanamide
• STL061095
• VS-07418
• SCHEMBL11689056
• N-(5-amino-2-methylphenyl)propanamide

• MDL： MFCD02224954
• Inchi： 1S/C10H14N2O/c1-3-10(13)12-9-6-8(11)5-4-7(9)2/h4-6H,3,11H2,1-2H3,(H,12,13)
• InChI Key： PCPHNZHVBNIIAM-UHFFFAOYSA-N
• SMILES： O=C(CC)NC1C=C(C=CC=1C)N

Computed Properties

• Exact Mass: 178.11100
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12000
• LogP: 2.57990

N-(5-amino-2-methylphenyl)propanamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT